REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[CH:4][N:3]=1.[CH:9]1(B(O)O)[CH2:11][CH2:10]1.P([O-])([O-])([O-])=O.[K+].[K+].[K+]>C1COCC1>[Cl:1][C:2]1[N:7]=[C:6]([CH:9]2[CH2:11][CH2:10]2)[CH:5]=[CH:4][N:3]=1 |f:2.3.4.5|
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClC1=NC=CC(=N1)Cl
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Name
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Quantity
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8.65 g
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Type
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reactant
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Smiles
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C1(CC1)B(O)O
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Name
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Pda2(dppf)-CH2Cl2
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Quantity
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8.22 g
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Type
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reactant
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Smiles
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Name
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potassium phosphate
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Quantity
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53.4 g
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Type
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reactant
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Smiles
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P(=O)([O-])([O-])[O-].[K+].[K+].[K+]
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Name
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Quantity
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503 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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with stirring overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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the suspension was heated
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Type
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TEMPERATURE
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Details
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to reflux
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Type
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CONCENTRATION
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Details
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concentrated to ˜100 mL under reduced pressure
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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Type
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WASH
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Details
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washed with saturated aqueous NaHCO3, brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography on silica gel eluting with ethyl acetate in hexanes
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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ClC1=NC=CC(=N1)C1CC1
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Type | Value | Analysis |
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AMOUNT: AMOUNT | 58.3 mmol | |
AMOUNT: MASS | 10.124 g | |
YIELD: PERCENTYIELD | 57.9% | |
YIELD: CALCULATEDPERCENTYIELD | 57.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |